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Crystallographic Comparison

The table below summarizes the key crystal structure data for direct comparison.

Property 2-Bromoacetamide [1] [2] 2-Chloroacetamide [1] [3] [2]

Chemical Formula C₂H₄BrNO C₂H₄ClNO

Molecular Weight 137.97 g·mol⁻¹ 93.51 g·mol⁻¹

Crystal System Monoclinic Monoclinic

Space Group P2₁/c P2₁/c

Z (Molecules/Unit Cell) 4 4

a, b, c (Å) 10.373 (4), 5.1899 (14), 7.557 (3) Information missing from search results

β (°) 99.94 (3) Information missing from search results

Hydrogen Bonding N—H···O, C—H···O, C—H···Br N—H···O, C—H···O
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The primary experimental evidence for their isostructural nature comes from X-ray crystallography. A 2024

study determined the crystal structure of 2-bromoacetamide and explicitly states that it is isostructural to

2-chloroacetamide [1] [2]. This means both compounds crystallize in the same space group with similar unit

cell parameters and form analogous supramolecular structures.

Experimental Protocols

The methodologies for determining these structures and key findings are outlined below.

Synthesis & Crystallization

2-Bromoacetamide: The compound was used as purchased. Single crystals suitable for X-ray

diffraction were obtained by crystallization from petroleum ether (boiling range 313–333 K)
[1] [2].

2-Chloroacetamide: According to literature, it can be produced by the ammonolysis of esters
of chloroacetic acid [3].

X-ray Data Collection & Refinement The following protocol is based on the procedure used for 2-

bromoacetamide, which is standard for small molecule crystallography [1] [2]:

Data Collection: A single crystal (0.11 × 0.09 × 0.04 mm) was mounted on a Stoe Stadivari
diffractometer.

Conditions: Data was collected at 93 K using Mo Kα radiation (λ = 0.71073 Å).
Structure Solution: The structure was solved using intrinsic phasing methods with

SHELXT2018/2.
Refinement: The model was refined with SHELXL2019/2 using a full-matrix least-squares

method on F². Hydrogen atom positions were refined using a mixture of independent and
constrained refinement.

Key Structural Findings

Molecular Arrangement: Both molecules are almost planar and form centrosymmetric dimers
in the crystal held together by strong N—H···O hydrogen bonds, characterized by the graph-

set motif R₂²(8) [1] [2]. This dimer is a characteristic motif for primary carboxamides.
Ladder-Type Network: These dimers are further connected via additional N—H···O bonds into

a ladder-type network, which can be described by the graph set R₄²(8) [1] [2].
Secondary Interactions: The overall crystal packing is stabilized by weaker interactions. In 2-
bromoacetamide, these include C—H···O and C—H···Br contacts, while 2-chloroacetamide
features C—H···O interactions [1] [2].
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The diagram below illustrates this shared hydrogen-bonded network that defines their isostructural

relationship.

Hydrogen Bond Network in Isostructural Acetamides
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Isostructural Confirmation: The key evidence is their crystallization in the same monoclinic space
group (P2₁/c) with four molecules per unit cell (Z=4) and the formation of identical hydrogen-
bonded dimer and ladder motifs [1] [2].

Impact of Halogen Atom: While the overall packing is the same, the different sizes and
polarizabilities of the bromine and chlorine atoms cause slight variations in unit cell parameters and

influence the strength and geometry of weaker intermolecular interactions, such as the C—H···X
contacts [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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